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Compound of Interest

Compound Name: 2,5-Difluoropyrimidine

Cat. No.: B099504

An In-depth Technical Guide to 2,5-Difluoropyrimidine

This technical guide provides a comprehensive overview of 2,5-Difluoropyrimidine, a key
building block in medicinal chemistry and materials science. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis, and commercial availability.

Core Compound Identity

CAS Number: 17573-84-1[1][2][3]

2,5-Difluoropyrimidine is an aromatic heterocyclic compound with the chemical formula
CaH2F2Nz2.[1] Its structure features a pyrimidine ring with fluorine substituents at the 2 and 5
positions. The introduction of fluorine atoms can significantly alter the physical, chemical, and
biological properties of molecules, a common strategy in medicinal chemistry to enhance the
efficacy of drug candidates.[1]

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 2,5-Difluoropyrimidine.
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Property Value Source
Molecular Formula CaH2F2Nz2 [1112]
Molecular Weight 116.07 g/mol [1][2]
IUPAC Name 2,5-difluoropyrimidine [2]
Canonical SMILES C1=C(C=NC(=N1)F)F [1][2]
InChi Key XQZRVVFDGQSMLS- 2]

UHFFFAOYSA-N

Colorless to Light yellow clear
Appearance -
liquid

Purity >95% - >98.0%(GC) [3]

Advanced spectroscopic techniques are crucial for the structural confirmation of 2,5-
Difluoropyrimidine.[1]

» 'H NMR Spectroscopy: Provides information on the hydrogen atoms on the pyrimidine ring.

[1]
e 13C NMR Spectroscopy: Identifies each unique carbon atom within the molecule.[1]
o 19F NMR Spectroscopy: An essential tool for characterizing fluorinated compounds.[1]

Suppliers

2,5-Difluoropyrimidine is available from various chemical suppliers. Below is a list of potential
vendors. Please note that availability and purity may vary.
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Supplier Website
Benchchem benchchem.com
CymitQuimica cymitquimica.com
Fisher Scientific fishersci.com
Aladdin aladdin-reagent.com
Sigma-Aldrich sigmaaldrich.com
Fluorochem fluorochem.co.uk

Experimental Protocols and Synthesis

While specific, detailed experimental protocols for the synthesis of 2,5-Difluoropyrimidine are
not extensively documented in publicly available literature, general synthetic methodologies for
related fluorinated pyrimidines can be adapted. The synthesis often involves the use of
halogenated precursors.

A common strategy for synthesizing fluorinated pyrimidines involves nucleophilic aromatic
substitution (SNAr) reactions on polyhalogenated pyrimidines. For instance, the synthesis of
2,4-dichloro-5-fluoropyrimidine is achieved by reacting 5-fluorouracil with phosphorus
oxychloride in the presence of an acid acceptor like N,N-dimethylaniline.[4]

General Experimental Workflow for Synthesis of a Dichlorofluoropyrimidine Derivative:

Reaction Setup: The starting material, 5-fluorouracil, is mixed with phosphorus oxychloride.

Addition of Acid Acceptor: N,N-dimethylaniline is added to the reaction mixture.

Heating: The mixture is heated to a specific temperature (e.g., 114°C) for a set duration (e.g.,
2 hours).[4]

Workup: The reaction is quenched, and the product is extracted.

Purification: The crude product is purified to yield the final compound.
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Caption: General workflow for the synthesis of a dichlorofluoropyrimidine derivative.

Applications in Drug Discovery and Materials
Science

2,5-Difluoropyrimidine serves as a valuable intermediate in the synthesis of more complex
molecules with potential applications in pharmaceuticals and materials science. The pyridine
and pyrimidine scaffolds are prevalent in many FDA-approved drugs.[5] Fluorinated organic
compounds often exhibit enhanced thermal stability, chemical resistance, and unique electronic
properties.[6]

The electron-withdrawing nature of the difluoropyrimidine moiety can be leveraged to create
molecules with interesting photophysical or non-linear optical properties.[1] Derivatives of 2,5-
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Difluoropyrimidine can be incorporated into larger molecular structures to fine-tune their
biological activity or material properties.

Role of 2,5-Difluoropyrimidine in Synthesis
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Caption: The role of 2,5-Difluoropyrimidine as a versatile building block.

Conclusion

2,5-Difluoropyrimidine is a significant chemical intermediate with considerable potential in the
development of new drugs and materials. Its unique electronic properties, conferred by the two
fluorine atoms, make it an attractive starting point for the synthesis of a wide range of functional
molecules. Further research into the reactivity and applications of this compound is likely to
yield novel and valuable discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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